Cas no 22978-84-3 (Pyrazine,2,3,5,6-tetramethyl-, 1,4-dioxide)

• Product Name: Pyrazine,2,3,5,6-tetramethyl-, 1,4-dioxide
• CAS No: 22978-84-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 279979
• PubChem ID: 227746
• Update Time: 2025-04-19

Pyrazine,2,3,5,6-tetramethyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,3,5,6-tetramethyl-, 1,4-dioxide
• 2,3,5,6-tetramethyl-4-oxidopyrazin-1-ium 1-oxide
• 2,3,5,6-tetramethylpyrazine 1,4-dioxide
• 2,3,5,6-tetramethylpyrazine dioxide
• 2,3,5,6-tetramethylpyrazine N,N'-dioxide
• 2,3,5,6-tetramethylpyrazine-N,N'-dioxide
• 2,3,5,6-tmpdo
• AC1L5FPT
• AC1Q22H8
• AR-1D2137
• CTK4F0620
• HMS3078E17
• N,N'-dioxotetramethylpyrazine
• NSC19727
• tetramethyl-pyrazine 1,4-dioxide
• A818196
• 2,3,5,6-tetramethyl-1,4-dioxidopyrazine-1,4-diium
• TW-Pyr-bis-N-oxide 2,3,5,6-Me4-pyrazine-1,4-dioxideC8 H12 N2 O2
• 22978-84-3
• DTXSID60281015
• SMR001548175
• 2,3,5,6-tetramethyl-4-oxidanidyl-pyrazin-1-ium 1-oxide
• SCHEMBL14344208
• MLS002638705
• CHEMBL1873824
• NSC-19727

• Inchi： 1S/C8H12N2O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H3
• InChI Key： JGDKFQZZRSSDPH-UHFFFAOYSA-N
• SMILES： O=[N+]1C(C)=C(C)N(C(C)=C1C)[O-]

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.38
• LogP: 1.77720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoazanium compounds